Cas no 2137557-24-3 (4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide
• CAS No: 2137557-24-3
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6333474
• PubChem ID: 165472635
• Update Time: 2025-06-09

4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide
• 4-amino-1-[(3-methylcyclobutyl)methyl]-1H-pyrazole-3-carboxamide
• 2137557-24-3
• EN300-1113501

• Inchi： 1S/C10H16N4O/c1-6-2-7(3-6)4-14-5-8(11)9(13-14)10(12)15/h5-7H,2-4,11H2,1H3,(H2,12,15)
• InChI Key： VYJSFEIUAAOXRN-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(CC2CC(C)C2)N=1)N)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.9Ų

Additional information on 4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide

Introduction to 4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide (CAS No. 2137557-24-3)

4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide (CAS No. 2137557-24-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development. The presence of both amino and carboxamide functional groups, coupled with a bulky 3-methylcyclobutyl substituent, suggests potential interactions with biological targets, making it an intriguing subject for academic and industrial research.

The molecular framework of this compound consists of a pyrazole core, which is a well-known scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding and π-stacking interactions with biological macromolecules. The pyrazole ring is further modified by the introduction of an amino group at the 4-position and a carboxamide moiety at the 3-position, enhancing its versatility in binding to protein targets. Additionally, the 1-(3-methylcyclobutyl)methyl group provides steric bulk and lipophilicity, which can influence its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. The 3D structure of 4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide has been computationally analyzed to identify potential binding pockets in target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in critical biological pathways, such as inflammation, metabolism, and cell signaling.

In the context of drug discovery, this compound represents a valuable tool for exploring new therapeutic strategies. The pyrazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. By incorporating the 3-methylcyclobutylmethyl group, researchers aim to enhance the pharmacokinetic profile of the molecule while maintaining or improving its biological activity. This approach aligns with the growing trend in medicinal chemistry towards designing molecules with optimized properties for clinical applications.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity, which are crucial for subsequent biological testing. Modern synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, have been employed to streamline the synthetic pathway. These methods not only improve efficiency but also minimize waste, aligning with sustainable chemistry principles.

The biological evaluation of 4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide has revealed promising results in preliminary assays. In vitro studies have demonstrated potential activity against various disease-related targets, including kinases and transcription factors. These findings warrant further investigation into its therapeutic potential, particularly in areas where existing treatments are limited or non-effective.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By modulating specific biological pathways, it may offer a novel approach to treating complex diseases such as cancer and autoimmune disorders. The ability of the pyrazole core to interact with multiple targets makes it an attractive candidate for developing multi-target drugs, which can address multiple aspects of a disease simultaneously.

Recent research has also highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates like this one. By systematically varying different parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. This information can then be used to design next-generation compounds with improved efficacy and safety profiles.

The pharmacokinetic properties of 4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide have been carefully evaluated to ensure that it meets the necessary criteria for clinical development. Studies have shown that the compound exhibits favorable solubility and metabolic stability, which are essential for achieving therapeutic levels in vivo. Additionally, preliminary toxicity studies have not revealed any significant adverse effects at relevant doses.

In conclusion,4-amino-1-(3-methylcyclobutyl)methyl-1H-pyrazole-3-carboxamide (CAS No. 2137557-24-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique molecular structure, combined with promising biological activity, makes it an attractive candidate for further development into a novel therapeutic agent. As research in this field continues to advance,this compound will undoubtedly play a crucial role in shaping future treatment strategies for various diseases.